
(5E)-Calcipotriene-d4 CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (5E)-Calcipotriene-d4

Cat. No.: B12421167

Get Quote

Technical Whitepaper: (5E)-Calcipotriene-d4
Advanced Characterization & Application of the
Deuterated Trans-Isomer Standard[1]
Executive Summary & Compound Identity
(5E)-Calcipotriene-d4 is the stable isotope-labeled analog of the 5,6-trans-isomer of

Calcipotriene (Calcipotriol).[1] In the context of pharmaceutical development, the unlabeled

(5E)-isomer is a known degradation product (USP/EP Impurity C) formed via reversible photo-

isomerization of the active drug substance.[1]

The deuterated form, (5E)-Calcipotriene-d4, serves as a critical Internal Standard (IS) for the

precise quantification of this specific impurity in complex biological matrices or stability samples

using LC-MS/MS.[1] Its deuterium enrichment (typically d4 on the cyclopropyl ring) provides a

mass shift of +4 Da, allowing for spectral resolution from the unlabeled impurity while

maintaining identical chromatographic behavior.[1]
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Parameter Technical Detail

Chemical Name (5E)-Calcipotriene-d4

Synonyms
5,6-trans-Calcipotriol-d4; Calcipotriol Impurity C-

d4

CAS Number
Not Assigned (Unlabeled Parent CAS: 113082-

99-8)

Molecular Weight 416.63 g/mol

Molecular Formula C₂₇H₃₆D₄O₃

Isotopic Purity Typically ≥ 99% Deuterium incorporation

Solubility
Soluble in Methanol, Ethanol, DMSO; Practically

insoluble in water

Appearance White to off-white solid

Stability
Light Sensitive (Reverts to 5Z isomer);

Temperature Sensitive

Critical Note on CAS: As a specialized stable isotope standard, a unique CAS number has not

been formally assigned to the (5E)-d4 variant in public registries.[1] Researchers must

reference the unlabeled CAS (113082-99-8) for regulatory filing, explicitly noting the deuterated

modification.[1]

Mechanistic Insight: The 5Z/5E Isomerization
Understanding the origin of the (5E) isomer is essential for controlling drug product stability.

Calcipotriene belongs to the Vitamin D class, which possesses a triene system susceptible to

photo-isomerization.[1]
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The Isomerization Pathway
The active drug exists in the 5Z (cis) configuration.[1] Exposure to UV light or thermal stress

facilitates a sigmatropic shift or direct rotation around the C5-C6 double bond, yielding the 5E

(trans) isomer.[1] This process is reversible but often favors the trans isomer under specific

thermal conditions.[1]
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Figure 1: The reversible isomerization pathway between the active 5Z-Calcipotriene and the

5E-trans impurity.[1] Control of light exposure is critical to prevent this shift.

Analytical Application: LC-MS/MS Methodology
The primary utility of (5E)-Calcipotriene-d4 is to function as an Internal Standard in LC-MS/MS

assays.[1] Because the 5E and 5Z isomers have identical molecular weights (unlabeled), they

must be chromatographically separated.[1] The d4-labeled 5E standard allows for:

Retention Time Confirmation: Verifies the elution window of the trans impurity.

Matrix Effect Compensation: Corrects for ionization suppression/enhancement specifically at

the trans elution time, which may differ from the cis elution time.

Experimental Protocol: Quantification of Impurity C
Objective: Quantify (5E)-Calcipotriene in a topical formulation using the d4-IS.
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A. Standard Preparation[2]
Stock Solution: Dissolve 1 mg of (5E)-Calcipotriene-d4 in 1 mL of Ethanol (1 mg/mL). Store

at -20°C protected from light.

Working IS Solution: Dilute Stock to 100 ng/mL in 50:50 Methanol:Water.

B. Sample Extraction (Liquid-Liquid Extraction)[1]
Weigh 200 mg of formulation (ointment/cream) into a centrifuge tube.

Spike with 50 µL of Working IS Solution.

Add 2 mL of Hexane:Ethyl Acetate (80:20). Vortex vigorously for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean glass tube and evaporate to dryness under Nitrogen at

35°C.

Reconstitute in 200 µL of Mobile Phase (See below).

C. LC-MS/MS Conditions
Column: PFP (Pentafluorophenyl) or C18 High Strength Silica (e.g., 2.1 x 100 mm, 1.7 µm).

[1] Note: PFP phases often provide better selectivity for Vitamin D isomers.[1]

Mobile Phase A: 2 mM Ammonium Formate in Water (0.1% Formic Acid).[1]

Mobile Phase B: Methanol (0.1% Formic Acid).[1]

Gradient: 70% B to 95% B over 8 minutes.

Detection: ESI Positive Mode, MRM.

D. MRM Transitions
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Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

(5E)-Calcipotriene

(Analyte)
430.3 [M+NH₄]⁺ 413.3 [M+H-H₂O]⁺ 15

(5E)-Calcipotriene-d4

(IS)
434.3 [M+NH₄]⁺ 417.3 [M+H-H₂O]⁺ 15

Technical Insight: Vitamin D analogs often ionize better as Ammonium adducts [M+NH₄]⁺ or

Sodium adducts in ESI+.[1] The transition to the water-loss fragment [M+H-H₂O]⁺ is a common,

robust quantifier.[1]

Analytical Workflow Diagram
The following diagram illustrates the logical flow for impurity profiling using the deuterated

standard.
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Figure 2: Analytical workflow for the quantification of (5E)-Calcipotriene using the d4-IS.

Handling and Storage Protocols
Due to the inherent instability of the triene system, strict adherence to handling protocols is

required to maintain the integrity of the reference standard.[1]
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Light Protection: Perform all weighing and dilution steps under yellow monochromatic light or

in amber glassware. The 5E isomer can revert to 5Z or degrade further to suprasterols under

white light.

Inert Atmosphere: Store the solid material under Argon or Nitrogen to prevent oxidation.

Temperature: Long-term storage at -20°C or -80°C is mandatory. Avoid repeated freeze-thaw

cycles of solutions; aliquot stock solutions into single-use vials.

Solvent Compatibility: Avoid acidic solvents during storage, as they can catalyze dehydration

or isomerization.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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